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Compound of Interest

Compound Name: 3-Methyl-3-oxetanemethanol

Cat. No.: B150462

Physical Properties of 3-Methyl-3-
oxetanemethanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 3-Methyl-
3-oxetanemethanol (CAS No. 3143-02-0), a versatile building block in pharmaceutical and
polymer chemistry. This document outlines its boiling point and density, details the experimental
methodologies for these measurements, and presents a schematic for its synthesis.

Core Physical Properties

The physical characteristics of 3-Methyl-3-oxetanemethanol are crucial for its application in
various chemical syntheses. Its boiling point is indicative of its volatility, a key parameter for
purification and reaction condition selection. The density is a fundamental physical constant
used in quality control and stoichiometric calculations.

Data Presentation

The quantitative physical data for 3-Methyl-3-oxetanemethanol are summarized in the table
below for clear reference.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b150462?utm_src=pdf-interest
https://www.benchchem.com/product/b150462?utm_src=pdf-body
https://www.benchchem.com/product/b150462?utm_src=pdf-body
https://www.benchchem.com/product/b150462?utm_src=pdf-body
https://www.benchchem.com/product/b150462?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Conditions
Boiling Point 79-80°C at 40 mmHg[1][2][3][4]
Density 1.024 g/mL at 25 °C[1][2][3][4]

Experimental Protocols

Precise and reproducible experimental methods are fundamental to obtaining reliable physical

property data. The following sections describe the standard methodologies for determining the

boiling point and density of liquid compounds like 3-Methyl-3-oxetanemethanol.

Density Determination using a Pychometer

The density of a liquid can be accurately determined using a pycnhometer, or specific gravity

bottle. This method involves comparing the weight of a known volume of the sample liquid to

the weight of the same volume of a reference substance with a known density, typically distilled

water.

Procedure:

Preparation: The pycnometer, a glass flask with a fitted ground glass stopper containing a
capillary tube, must be thoroughly cleaned and dried.

Weight of Empty Pycnometer: The mass of the empty and dry pycnometer (mo) is accurately
measured on an analytical balance.

Weight of Pycnometer with Water: The pycnometer is filled with distilled water, ensuring no
air bubbles are trapped. The stopper is inserted, and any excess water that emerges from
the capillary is carefully wiped off. The pycnometer filled with water is then weighed (ma).

Weight of Pycnometer with Sample: The pychometer is emptied, dried, and then filled with 3-
Methyl-3-oxetanemethanol. The same procedure of filling, stoppering, and wiping is
followed. The weight of the pycnometer filled with the sample liquid is recorded (mz2).

Temperature Control: All weighings should be performed at a constant, recorded temperature
(e.g., 25 °C), as density is temperature-dependent.
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Calculation: The density of the sample liquid (ps) is calculated using the following formula:
ps = ((M2 - mo) / (M1 - Mo)) * pw

where pw is the known density of water at the measurement temperature.

Boiling Point Determination under Reduced Pressure

Since 3-Methyl-3-oxetanemethanol's boiling point is provided at a reduced pressure (40

mmHg), a vacuum distillation setup or a micro-boiling point apparatus capable of operating

under vacuum is employed.

Procedure (Micro-method):

Sample Preparation: A small amount of 3-Methyl-3-oxetanemethanol is placed in a small
test tube or a fusion tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is placed open-end-down into
the liquid.

Apparatus Setup: The sample tube is attached to a thermometer and placed in a heating
bath (e.g., a Thiele tube with silicone oil). The apparatus is connected to a vacuum source,
and the pressure is adjusted to the desired value (40 mmHg) using a manometer.

Heating: The heating bath is gradually heated. As the temperature rises, the air trapped in
the capillary tube will expand and exit as a slow stream of bubbles.

Observation: Upon further heating, the vapor pressure of the liquid will increase. When the
boiling point is reached, a continuous and rapid stream of bubbles will emerge from the
capillary tube.

Cooling and Measurement: The heat source is then removed, and the apparatus is allowed
to cool slowly. The boiling point is the temperature at which the stream of bubbles ceases
and the liquid just begins to be drawn back into the capillary tube. This temperature and the
corresponding pressure are recorded.

Synthesis of 3-Methyl-3-oxetanemethanol
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3-Methyl-3-oxetanemethanol can be synthesized from diethyl carbonate and
trimethylolpropane. The process involves a transesterification reaction followed by cyclization.

Diethyl Carbonate +
Trimethylolpropane

Three-necked flask with
stirrer, reflux condenser,
and thermometer

Continued heating and
fractional distillation
(205-210°C fraction)

Heat to 115°C
(Reflux for 1 hr)

Collect byproduct (alcohol)
via reflux distillation

3-Methyl-3-oxetanemethanol

Click to download full resolution via product page

Synthesis workflow for 3-Methyl-3-oxetanemethanol.

The synthesis involves heating diethyl carbonate and trimethylolpropane with a catalytic
amount of potassium hydroxide (KOH). The mixture is refluxed, and the alcohol byproduct is
removed. The final product is then isolated by fractional distillation.[5] Purification of the final
product is typically achieved by fractionation through a glass column.[5]

Signaling Pathways

Based on the available search results, there is no information to suggest that 3-Methyl-3-
oxetanemethanol is directly involved in any biological signaling pathways. Its primary utility, as
described in the literature, is as a synthetic intermediate in the preparation of more complex
molecules, such as pharmaceuticals and polymers.[1] These end-products may have biological
activity, but the signaling pathways would be characteristic of the final molecule, not of the 3-
Methyl-3-oxetanemethanol building block itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b150462#physical-properties-of-3-methyl-3-
oxetanemethanol-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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